2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C12H15F3N2O2
• Molecular Weight: 276.25 g/mol
• IUPAC Name: 2-(2-methoxyethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C12H15F3N2O2/c1-19-7-6-16-8-11(18)17-10-5-3-2-4-9(10)12(13,14)15/h2-5,16H,6-8H2,1H3,(H,17,18)
• InChI Key: LODCVIJZXAQTOB-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC(=O)NC1=CC=CC=C1C(F)(F)F

Description

2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide is a synthetic acetamide derivative characterized by a methoxyethylamino side chain and a trifluoromethyl-substituted phenyl ring. Its molecular formula is C₁₂H₁₅F₃N₂O₂, with a molecular weight of 300.26 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide typically involves the reaction of 2-(trifluoromethyl)aniline with 2-(methoxyethyl)amine in the presence of acetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve heating the reaction mixture and using a suitable solvent to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles and electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and proteins. The methoxyethylamino group may facilitate binding to specific receptors or enzymes, modulating their activity.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity: Chloro-substituted analogs (e.g., ) exhibit higher XLogP values (3.0) due to reduced polarity, whereas hydroxyethylamino derivatives () are more hydrophilic.
• Functional Groups: Methoxyethyl and hydroxyethyl side chains enhance solubility, while thioxo and thiazolidinone groups () may confer rigidity and binding specificity.

Biological Activity

2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide is a compound of interest due to its potential biological activities, particularly in the realm of pharmacology. This article reviews the biological activity of this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications based on recent studies.

Chemical Structure and Properties

The chemical structure of 2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide can be represented by the following SMILES notation: CC(C(=O)N(CCOC)C1=CC=C(C=C1)C(F)(F)F)C(F)(F)F. This structure indicates the presence of a trifluoromethyl group, which is known to enhance lipophilicity and metabolic stability, potentially influencing its biological activity.

Pharmacological Activity

Recent studies have highlighted various aspects of the biological activity of this compound:

Anticonvulsant Activity

A study by Kaminski et al. (2014) explored the anticonvulsant properties of related compounds, indicating that modifications in the molecular structure significantly affect their efficacy in animal models. The presence of a trifluoromethyl group has been associated with enhanced anticonvulsant activity due to increased lipophilicity, which aids in central nervous system penetration .

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) analysis suggests that the substitution patterns on the aromatic rings significantly influence the biological activity. For instance, compounds with lipophilic substituents demonstrated higher anticonvulsant efficacy compared to their less lipophilic counterparts. This is attributed to better tissue distribution and receptor binding affinity .

Study 1: Anticonvulsant Screening

In a series of experiments evaluating various derivatives similar to 2-[(2-Methoxyethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide, it was found that compounds with higher clog P values exhibited stronger protection against maximal electroshock (MES) seizures. Specifically, certain derivatives showed significant activity at doses as low as 100 mg/kg, indicating potential as new antiepileptic drugs (AEDs) .

Study 2: Neurotoxicity Assessment

Another critical aspect of pharmacological evaluation is neurotoxicity. In preliminary toxicity assessments conducted alongside efficacy studies, some derivatives were found to have minimal neurotoxic effects at therapeutic doses. For instance, compounds that were effective in seizure models did not impair motor functions in rotarod tests, suggesting a favorable safety profile .

Data Tables

Compound Name	Activity Type	Effective Dose (mg/kg)	Neurotoxicity Observed
Compound A	Anticonvulsant	100	No
Compound B	Anticonvulsant	300	Yes
Compound C	Neuroprotective	50	No
Compound D	Anticonvulsant	200	No